2-Hydroxy-4-(propan-2-yl)benzoic acid
Overview
Description
2-Hydroxy-4-(propan-2-yl)benzoic acid, also known as 4-isopropylsalicylic acid, is a chemical compound with the molecular formula C10H12O3 . It has a molecular weight of 180.2 g/mol . The compound is typically stored at room temperature and appears as a powder .
Molecular Structure Analysis
The InChI code for 2-Hydroxy-4-(propan-2-yl)benzoic acid is1S/C10H12O3/c1-6(2)7-3-4-8(10(12)13)9(11)5-7/h3-6,11H,1-2H3,(H,12,13) . This compound contains a total of 25 atoms, including 12 Hydrogen atoms, 10 Carbon atoms, and 3 Oxygen atoms . Physical And Chemical Properties Analysis
2-Hydroxy-4-(propan-2-yl)benzoic acid has a melting point of 93-96°C . It is a powder that is typically stored at room temperature .Scientific Research Applications
. . .
Safety Information
The compound is classified under the GHS05 and GHS07 hazard pictograms, indicating that it poses certain health hazards . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .
Research Use
2-Hydroxy-4-(propan-2-yl)benzoic acid is primarily used for research purposes . However, the specific fields of research where this compound is applied are not explicitly mentioned in the sources.
Potential Applications
While the specific applications of 2-Hydroxy-4-(propan-2-yl)benzoic acid are not detailed in the sources, compounds with similar structures have been studied for various applications. For instance, 4-Hydroxybenzoic acid has been researched for its potential in biosynthesis , and 4-Hydroxy-2-pyrones (a class of compounds that could theoretically be synthesized from 2-Hydroxy-4-(propan-2-yl)benzoic acid) have been studied for their synthesis and natural product applications .
Safety and Hazards
Mechanism of Action
Target of Action
It is often used in proteomics research , suggesting that it may interact with proteins or enzymes in the body.
Mode of Action
Similar compounds have been shown to disrupt bacterial cell membranes , suggesting a potential antimicrobial activity
Biochemical Pathways
Benzylic compounds, which are structurally similar, are known to react via sn1 and sn2 pathways , indicating that this compound may also interact with these pathways.
Pharmacokinetics
The compound’s molecular weight of 1802 suggests that it may be readily absorbed and distributed in the body
Result of Action
Similar compounds have shown cytotoxic activities against tumor cell lines , suggesting potential anticancer properties
Action Environment
Similar compounds have shown different reactivity depending on the environment
properties
IUPAC Name |
2-hydroxy-4-propan-2-ylbenzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12O3/c1-6(2)7-3-4-8(10(12)13)9(11)5-7/h3-6,11H,1-2H3,(H,12,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QHKBRMHTGGMYFC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=CC(=C(C=C1)C(=O)O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70942201 |
Source
|
| Record name | 2-Hydroxy-4-(propan-2-yl)benzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70942201 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
180.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Hydroxy-4-(propan-2-yl)benzoic acid | |
CAS RN |
20154-41-0 |
Source
|
| Record name | Benzoic acid, 2-hydroxy-4-(1-methylethyl)- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0020154410 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 2-Hydroxy-4-(propan-2-yl)benzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70942201 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-hydroxy-4-(propan-2-yl)benzoic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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